Cas no 28824-77-3 (Pyrimidine, 4,6-diethoxy-2-phenyl-)

• Product Name: Pyrimidine, 4,6-diethoxy-2-phenyl-
• CAS No: 28824-77-3
• MF: C₁₄H₁₆N₂O₂
• MW: 244.289043426514
• CID: 1436888
• PubChem ID: 817517
• Update Time: 2025-04-20

Pyrimidine, 4,6-diethoxy-2-phenyl- Chemical and Physical Properties

Names and Identifiers

• Pyrimidine, 4,6-diethoxy-2-phenyl-
• 4,6-diethoxy-2-phenylpyrimidine
• DTXSID10355816
• 28824-77-3
• AC-907/25005269

• Inchi： 1S/C14H16N2O2/c1-3-17-12-10-13(18-4-2)16-14(15-12)11-8-6-5-7-9-11/h5-10H,3-4H2,1-2H3
• InChI Key： WGVMROQOKPEOAP-UHFFFAOYSA-N
• SMILES： O(CC)C1=CC(=NC(C2C=CC=CC=2)=N1)OCC

Computed Properties

• Exact Mass: 244.12128
• Monoisotopic Mass: 244.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 44.2Ų

Experimental Properties

• PSA: 44.24